Cas no 66413-44-3 (4-hydroxybestatin)

4-hydroxybestatin structure
4-hydroxybestatin structure
Product name:4-hydroxybestatin
CAS No:66413-44-3
MF:C16H24N2O5
MW:324.372164726257
CID:963945
PubChem ID:6455323

4-hydroxybestatin Chemical and Physical Properties

Names and Identifiers

    • 4-hydroxybestatin
    • (2S)-2-[[3-amino-2-hydroxy-4-(4-hydroxyphenyl)butanoyl]amino]-4-methylpentanoic acid
    • SCHEMBL10509278
    • (2S)-2-[[3-amino-2-hydroxy-4-(4-hydroxyphenyl)butanoyl]amino]-4-methyl-pentanoic acid
    • DTXSID50985075
    • N-[3-Amino-1,2-dihydroxy-4-(4-hydroxyphenyl)butylidene]leucine
    • (3-amino-2-hydroxy-4-(4-hydroxyphenyl)butanoyl)-L-leucine
    • AKOS030531690
    • L-Leucine, N-(3-amino-2-hydroxy-4-(4-hydroxyphenyl)-1-oxobutyl)-
    • 66413-44-3
    • Inchi: InChI=1S/C16H24N2O5/c1-9(2)7-13(16(22)23)18-15(21)14(20)12(17)8-10-3-5-11(19)6-4-10/h3-6,9,12-14,19-20H,7-8,17H2,1-2H3,(H,18,21)(H,22,23)/t12?,13-,14?/m0/s1
    • InChI Key: FRMXVEDKXFUWRZ-MOKVOYLWSA-N
    • SMILES: CC(C)CC(C(=O)O)NC(=O)C(C(CC1=CC=C(C=C1)O)N)O

Computed Properties

  • Exact Mass: 324.168522
  • Monoisotopic Mass: 324.168522
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 8
  • Complexity: 394
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 133
  • XLogP3: -1.3

Experimental Properties

  • Density: 1.267
  • Boiling Point: 661.8°C at 760 mmHg
  • Flash Point: 354°C
  • Refractive Index: 1.577

Recommend Articles

Recommended suppliers
Shanghai Xinsi New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Xinsi New Materials Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.